Cas no 112207-03-1 (Cyclopentanecarboxylic acid, 2-oxo-, phenylmethyl ester)

• Product Name: Cyclopentanecarboxylic acid, 2-oxo-, phenylmethyl ester
• CAS No: 112207-03-1
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 1200028
• PubChem ID: 9794427
• Update Time: 2025-04-20

Cyclopentanecarboxylic acid, 2-oxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-oxo-, phenylmethyl ester
• SCHEMBL1666324
• FSJLARHYALYBBD-UHFFFAOYSA-N
• Benzyl-2-oxo-cyclopentanecarboxylate
• Benzyl 2-oxocyclopentane-1-carboxylate
• 2-benzyloxycarbonylcyclopentanone
• AKOS024461894
• DB-384737
• 112207-03-1
• Benzyl 2-oxo-cyclopentanecarboxylate
• EN300-6739304
• benzyl 2-oxocyclopentanecarboxylate

• Inchi： 1S/C13H14O3/c14-12-8-4-7-11(12)13(15)16-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2
• InChI Key： FSJLARHYALYBBD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C1C(CCC1)=O)=O

Computed Properties

• Exact Mass: 218.09432
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls